Cas no 511282-85-2 (2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 511282-85-2
• MF: C₁₂H₁₃N₅O₂S₂
• MW: 323.39391875267
• CID: 5416937
• Update Time: 2025-07-14

2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(1H-1,2,4-triazol-5-ylsulfanyl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 4H-Cyclopenta[b]thiophene-3-carboxamide, 5,6-dihydro-2-[[2-(1H-1,2,4-triazol-5-ylthio)acetyl]amino]-
• 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C12H13N5O2S2/c13-10(19)9-6-2-1-3-7(6)21-11(9)16-8(18)4-20-12-14-5-15-17-12/h5H,1-4H2,(H2,13,19)(H,16,18)(H,14,15,17)
• InChI Key： SPHXCYDSMBDEFO-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(N)=O)=C(NC(CSC1NN=CN=1)=O)S2

Additional information on 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Introduction to 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 511282-85-2)

2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide, with the CAS number 511282-85-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide includes a cyclopentabthiophene core and a triazole moiety linked through a sulfanyl group. The presence of these functional groups imparts specific properties that are crucial for its biological activity. The cyclopentabthiophene scaffold is known for its electronic and photophysical properties, which can be leveraged in the design of novel materials and pharmaceuticals. The triazole ring, on the other hand, is a versatile pharmacophore that is often associated with antifungal and antitumor activities.

Recent studies have explored the potential of 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide in various therapeutic areas. One notable application is in the field of antifungal agents. Research has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The exact molecular targets and pathways involved are still under investigation, but preliminary data suggest that the compound may interact with key signaling proteins such as Akt and mTOR.

The synthesis of 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a cyclopentabthiophene derivative with a triazole-containing reagent in the presence of a suitable catalyst. The resulting product is then further functionalized to introduce the acetamido group and other substituents as needed.

The physicochemical properties of 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide have been extensively studied to optimize its formulation and delivery. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been characterized to facilitate its use in different applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-2-(1H-1,2,4-triazol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide in human subjects. Early results from Phase I trials have shown promising outcomes with respect to tolerability and pharmacokinetics. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, 2-2-(1H-1,2,4-triazol-3-y lsulfanyl)acetamido -4 H , 5 H , 6 H -cyclopent ab thiop hene - 3 - car box amide (CAS No . 5 1 1 8 8 - 8 5 - 7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable tool in the fight against fungal infections and cancer.